molecular formula C26H46O2 B8601363 2,5-Bis(3,7-dimethyloctan-3-yl)benzene-1,4-diol CAS No. 66258-36-4

2,5-Bis(3,7-dimethyloctan-3-yl)benzene-1,4-diol

Cat. No. B8601363
CAS RN: 66258-36-4
M. Wt: 390.6 g/mol
InChI Key: MVUDAWKMWVOXKE-UHFFFAOYSA-N
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Description

2,5-Bis(3,7-dimethyloctan-3-yl)benzene-1,4-diol is a useful research compound. Its molecular formula is C26H46O2 and its molecular weight is 390.6 g/mol. The purity is usually 95%.
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properties

CAS RN

66258-36-4

Molecular Formula

C26H46O2

Molecular Weight

390.6 g/mol

IUPAC Name

2,5-bis(3,7-dimethyloctan-3-yl)benzene-1,4-diol

InChI

InChI=1S/C26H46O2/c1-9-25(7,15-11-13-19(3)4)21-17-24(28)22(18-23(21)27)26(8,10-2)16-12-14-20(5)6/h17-20,27-28H,9-16H2,1-8H3

InChI Key

MVUDAWKMWVOXKE-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CCCC(C)C)C1=CC(=C(C=C1O)C(C)(CC)CCCC(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

55 g of hydroquinone and 71.5 g of 3,7-dimethyloctan-3-ol were dissolved in 100 ml of methanol. Then, 50 ml of concentrated sulfuric acid (36 N) was added dropwise thereto under stirring and cooling so as to maintain the temperature at 40° C. or less. Subsequently, the reaction mixture was maintained at 50° to 55° C. for 4 hours. The resulting reaction mixture was added to ice-water, and extracted with 500 ml of benzene. The benzene layer was washed with water and, after drying over anhydrous sodium sulfate, benzene and unreacted 3,7-dimethyloctan-3-ol were distilled off under reduced pressure. The residual oil was chromatographed on silica gel using benzene as a developing solvent. Thus, 29.8 g of 2,5-bis(1-ethyl-1,5-dimethylhexyl)hydroquinone (the same compound as obtained in Synthesis Example 1) was first eluted, and then 15.1 g of 2-(1-ethyl-1,5-dimethylhexyl)hydroquinone was eluted.
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